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Compound of Interest

Compound Name:
Methyl 5-acetyl-2-

methoxybenzoate

CAS No.: 39971-36-3

Cat. No.: B1349414

Get Quote

CAS Registry Number: 39971-36-3 Molecular Formula:

Molecular Weight: 208.21 g/mol [1]

Executive Summary
Methyl 5-acetyl-2-methoxybenzoate is a specialized aromatic ester utilized primarily as a

pharmaceutical intermediate in the synthesis of benzamide-based gastroprokinetic agents and

aryl-ketone-containing kinase inhibitors. Its structural core—a trisubstituted benzene ring

featuring an ester, a methoxy ether, and an acetyl moiety—serves as a versatile scaffold for

nucleophilic substitutions and condensation reactions.

This guide provides a technical deep-dive into its nomenclature, synthesis protocols, and

application logic, designed for researchers requiring high-purity precursors for drug

development workflows.
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Accurate identification is critical in global supply chains. The following table consolidates

standard identifiers and catalog synonyms.

Category Synonym / Identifier Context

IUPAC Name
Methyl 5-acetyl-2-

methoxybenzoate
Official Systematic Name

Systematic
Benzoic acid, 5-acetyl-2-

methoxy-, methyl ester

Chemical Abstracts Service

(CAS) Style

Common Methyl 5-acetyl-o-anisate Derived from o-anisic acid

Alternative
5-Acetyl-2-methoxybenzoic

acid methyl ester
Ester-first nomenclature

Inversion
Methyl 2-methoxy-5-

acetylbenzoate
Substituent ordering variation

CAS Number 39971-36-3 Primary Registry Key

EC Number 254-721-2
European Community

Registration

PubChem CID 606426 Database ID

Structural Analysis & Properties
The molecule is characterized by a stable benzoate core. The ortho-methoxy group provides

electron-donating effects that stabilize the ring, while the meta-acetyl group (relative to the

methoxy) introduces a reactive carbonyl handle for further derivatization (e.g., reductive

amination or halogenation).

Physical Properties Table
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Property Value Source/Validation

Appearance
White to off-white crystalline

solid
Standard COA

Melting Point 93–95 °C Experimental Lit.

Boiling Point ~336 °C (at 760 mmHg) Predicted

Density 1.138 g/cm³ Predicted

LogP 1.68 Hydrophobicity Indicator

Solubility
Soluble in DCM, Ethyl Acetate,

Methanol
Process Solvent Selection

Structural Visualization
The following diagram illustrates the connectivity and functional group orientation.

Figure 1: Functional connectivity of Methyl 5-acetyl-2-methoxybenzoate.
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Synthesis & Reactivity Protocols
Synthesis of Methyl 5-acetyl-2-methoxybenzoate generally follows two primary pathways:

traditional Friedel-Crafts acylation or modern transition-metal catalysis.
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Protocol A: Friedel-Crafts Acetylation (Industrial
Standard)
This method is preferred for scalability and cost-efficiency. It utilizes Methyl 2-methoxybenzoate

(Methyl o-anisate) as the starting material.[2]

Reaction Logic: The methoxy group at position 2 is an ortho/para director. However, the ester

group at position 1 is deactivating and meta directing. The position para to the methoxy group

(position 5) is electronically favored for electrophilic aromatic substitution, allowing selective

acetylation.

Step-by-Step Workflow:

Reagents: Methyl 2-methoxybenzoate (1.0 eq), Acetyl Chloride (1.2 eq), Aluminum Chloride (

, 1.5 eq).

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

Procedure:

Dissolve Methyl 2-methoxybenzoate in DCM under

atmosphere.

Cool to 0–5 °C.

Add

portion-wise (exothermic).

Add Acetyl Chloride dropwise over 30 minutes.

Allow to warm to Room Temperature (RT) and reflux for 4–6 hours.

Quench/Workup: Pour onto ice/HCl mixture to decompose the aluminum complex. Extract

with DCM, wash with brine, dry over

.
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Purification: Recrystallization from Ethanol/Hexane.

Protocol B: Nickel-Catalyzed Carbonylation (Modern)
For high-value research applications requiring milder conditions, a nickel-catalyzed coupling of

aryl halides can be used.

Reference:RSC Advances (See Ref 3).

Substrate: Methyl 5-chloro-2-methoxybenzoate (or bromo analog).

Catalyst:

/ Ligand.

Reagent: Acetaldehyde (as acetyl source) or acetic anhydride.

Yield: ~87%.[3]

Synthesis Flowchart
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Figure 2: Friedel-Crafts synthesis pathway for selective acetylation.
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Applications in Drug Development
Methyl 5-acetyl-2-methoxybenzoate acts as a critical "scaffold" intermediate. Its utility stems

from its ability to be converted into complex benzamide structures found in gastroprokinetic

drugs and antipsychotics.

Benzamide Pharmacophore Construction
The compound is a precursor to 5-acetyl-2-methoxybenzoic acid, which is subsequently

amidated.

Relevance: Structurally related to Mosapride (Gasmotin) and Itopride intermediates. While

Mosapride typically features a 5-chloro substituent, the 5-acetyl variant is used in the
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synthesis of specific analogs and is monitored as a process impurity (See Ref 4).

Mechanism: The acetyl group can be converted to an amine (via Beckmann rearrangement

or reductive amination) or halogenated to form alpha-halo ketones for heterocycle formation

(e.g., thiazoles).

Kinase Inhibitor Synthesis
The acetyl group serves as a connection point for building heterocyclic side chains (e.g.,

aminopyrimidines) often found in tyrosine kinase inhibitors.

Safety & Handling (SDS Summary)
Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT-SE H335
May cause respiratory

irritation.

Handling Protocol:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Ventilation: Use only in a chemical fume hood.

Storage: Store in a cool, dry place (2–8 °C recommended for long-term stability) under inert

gas (Argon/Nitrogen) to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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